Cas no 194497-14-8 (Ru(OAc)2((R)-3,5-t-Bu-MeOBIPHEP))

• Product Name: Ru(OAc)2((R)-3,5-t-Bu-MeOBIPHEP)
• CAS No: 194497-14-8
• CID: 5062107
• Update Time: 2025-11-07

Ru(OAc)2((R)-3,5-t-Bu-MeOBIPHEP) Chemical and Physical Properties

Names and Identifiers

• Ru(OAc)2((R)-3,5-t-Bu-MeOBIPHEP)

• Inchi： 1S/C70H96O2P2.2C2H4O2.Ru/c1-63(2,3)45-33-46(64(4,5)6)38-53(37-45)73(54-39-47(65(7,8)9)34-48(40-54)66(10,11)12)59-31-27-29-57(71-25)61(59)62-58(72-26)30-28-32-60(62)74(55-41-49(67(13,14)15)35-50(42-55)68(16,17)18)56-43-51(69(19,20)21)36-52(44-56)70(22,23)24;2*1-2(3)4;/h27-44H,1-26H3;2*1H3,(H,3,4);
• InChI Key： ZZORFIRWDGGOBU-UHFFFAOYSA-N
• SMILES： CC1=O[Ru+2]23(O=C(C)[O-]2)(P(C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)(C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)C2C=CC=C(OC)C=2C2C(=CC=CC=2P3(C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)OC)[O-]1

Additional information on Ru(OAc)2((R)-3,5-t-Bu-MeOBIPHEP)

Introduction to Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP): A Promising Compound in Catalysis and Medicinal Chemistry

Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) is a sophisticated organometallic complex that has garnered significant attention in the fields of catalysis and medicinal chemistry due to its unique structural and functional properties. The compound, identified by its CAS number 194497-14-8, features a Ruthenium(II) center coordinated to an acetic acid ligand and a chiral 3,5-di-tert-butyl-4-methoxybiphenyl ligand, denoted as (R)-3,5-t-Bu-MeOBIPHEP. This intricate molecular architecture endows the complex with exceptional catalytic activity and potential therapeutic applications.

The synthesis of Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) involves a meticulous process that requires precise control over reaction conditions to ensure high yield and purity. The chiral ligand (R)-3,5-t-Bu-MeOBIPHEP is a critical component, providing the complex with its enantioselective properties. These properties are particularly valuable in catalytic applications where the selectivity of the reaction can significantly influence the outcome.

In recent years, there has been a surge in research focused on developing efficient and selective catalysts for various organic transformations. Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) has emerged as a standout compound in this domain. Its ability to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, with high efficiency and enantioselectivity has made it a subject of intense study. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The catalytic prowess of Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) is attributed to the synergistic effect between the Ruthenium(II) center and the chiral ligand. The acetic acid ligand stabilizes the metal center while the bulky tert-butyl groups in the ligand framework prevent unwanted side reactions by sterically hindering competing pathways. This combination results in a catalyst that is both efficient and selective.

One of the most compelling aspects of Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) is its potential application in medicinal chemistry. The chiral nature of the ligand allows for the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications. Enantiomeric purity is crucial because even small differences in molecular structure can lead to significant variations in biological activity. Therefore, catalysts that can produce enantiomerically pure products are highly sought after in drug development.

Recent studies have demonstrated the utility of Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) in asymmetric hydrogenation reactions. This process is essential for producing optically active compounds that are used in various medications. The ability of this complex to selectively hydrogenate specific substrates while maintaining enantioselectivity makes it an invaluable tool in synthetic organic chemistry. Furthermore, its stability under various reaction conditions enhances its practicality for industrial applications.

The compound's versatility extends beyond catalysis. It has also been explored as a potential photosensitizer in photodynamic therapy (PDT). PDT is a treatment modality that uses light-sensitive compounds to generate reactive oxygen species that can kill cancer cells. The unique electronic properties of Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) make it an attractive candidate for this application. Research is ongoing to optimize its photophysical properties for effective PDT.

In conclusion, Ru(OAc)₂((R)-3,5-t-Bu-MeOBIPHEP) represents a significant advancement in both catalysis and medicinal chemistry. Its unique structural features and functional properties make it a powerful tool for various applications. As research continues to uncover new uses for this compound, its importance in science and industry is likely to grow even further.